Cas no 16393-28-5 (Methane, sulfinylbis-, dihydrate)

Methane, sulfinylbis-, dihydrate Properties

Names and Identifiers

• Methane, sulfinylbis-, dihydrate
• methylsulfinylmethane,dihydrate
• 16393-28-5
• SCHEMBL23457363
• DTXSID20778512
• dimethyl sulfoxide dihydrate
• (Methanesulfinyl)methane--water (1/2)
• +Expand

• InChIKey： GYIHBNIFAYZUKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6OS.2H2O/c1-4(2)3;;/h1-2H3;2*1H2
• SMILES： CS(=O)C.O.O

Computed Properties

• Exact Mass: 114.0351
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.03506535g/mol
• Heavy Atom Count: 6
• Complexity: 29
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 80.07